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Introduction

DL-Tryptophan methyl ester hydrochloride is the hydrochloride salt of the methyl ester of
DL-Tryptophan, a racemic mixture of the essential amino acid. The esterification of the
carboxylic acid group makes it a valuable intermediate in organic synthesis, particularly in
peptide synthesis where the amino group must be free for coupling reactions.[1] Its
hydrochloride salt form enhances solubility and stability, making it a versatile building block for
researchers in medicinal chemistry, drug development, and biochemical studies.[1][2] This
guide provides a comprehensive technical overview of its chemical properties, analytical
characterization, synthesis, and applications, designed for professionals in the scientific
community.

Physicochemical Properties

DL-Tryptophan methyl ester hydrochloride is typically a white to off-white crystalline solid or
powder.[2][3] As a racemic mixture, it does not exhibit optical activity. The fundamental
physicochemical properties are summarized below.
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Property Value Reference
CAS Number 5619-09-0 [2]
Molecular Formula C12H14N202-HCI [2]
Molecular Weight 254.71 g/mol [3]
White to off-white
Appearance [1][2]
powder/crystal
Melting Point 214-219 °C [2]

0-8°C, in a cool, dry, and well-
Storage _ [2][3]
ventilated place

Solubility Profile

The hydrochloride salt form significantly enhances the aqueous solubility compared to the free
base. Its solubility is a critical parameter for reaction solvent selection and purification
processes like crystallization. The solubility is generally highest in polar protic solvents and
decreases with decreasing solvent polarity.[4]

Data from studies on the L-enantiomer, which is expected to have a similar solubility profile for
non-chiral properties, shows a strong dependence on both the solvent and temperature, with
solubility increasing as temperature rises.[4]
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Mole Fraction (x1) at 298.15

Solvent Reference
K (25 °C)

Methanol 0.033403 [3114]
Water 0.011939 [4][5]
Ethanol 0.007368 [4]
Dimethyl Sulfoxide (DMSO) Soluble (50 mg/ml) [5]
n-Propanol 0.003708 [4]
n-Butanol 0.002632 [4]
Isopropanol 0.001573 [4]
Acetone 0.000605 [4]
Ethyl acetate 0.000074 [4]
Acetonitrile 0.000065 [4]

Note: The quantitative mole fraction data is for the L-enantiomer but serves as a strong
reference for the DL-racemate.

Synthesis and Reactivity

Fischer-Speier Esterification: The Primary Synthetic
Route

The most common and straightforward method for synthesizing amino acid methyl esters is the
Fischer-Speier esterification.[3] This method involves treating the amino acid with methanol in
the presence of an acid catalyst. Thionyl chloride (SOCIz) is a particularly effective reagent as it
reacts with methanol to generate anhydrous HCI in situ, which acts as the catalyst and
protonates the amino group, preventing side reactions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b555556/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-dl-tryptophan-methyl-ester-hydrochloride
https://www.benchchem.com/product/b555556?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. aapep.bocsci.com [aapep.bocsci.com]
e 2. chemimpex.com [chemimpex.com]

e 3. benchchem.com [benchchem.com]

Pure Solvent Systems from 283.15 to 323.15 K - Journal of Chemical & Engineering Data -
Figshare [acs.figshare.com]

o 5. D-Tryptophan methyl ester hydrochloride | 14907-27-8 [chemicalbook.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to DL-Tryptophan Methyl
Ester Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555556/docs#an-in-depth-technical-guide-to-dI-
tryptophan-methyl-ester-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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